Cas no 123015-42-9 (3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester)

• Product Name: 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester
• CAS No: 123015-42-9
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 5558055
• Update Time: 2025-05-26

3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester

• Inchi： 1S/C14H11NO5/c16-13-8-11(6-7-12(13)15(18)19)14(17)20-9-10-4-2-1-3-5-10/h1-8,16H,9H2
• InChI Key： KFIAJZHABCPMKL-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=C([N+]([O-])=O)C(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester

3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester: A Comprehensive Overview

The compound with CAS No. 123015-42-9, commonly referred to as 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological and chemical properties.

3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester is a derivative of benzoic acid, featuring a hydroxyl group at the 3-position and a nitro group at the 4-position on the aromatic ring. The phenylmethyl ester group further enhances its chemical versatility. This structure makes it an intriguing candidate for exploring its role in various chemical reactions and biological systems. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

The synthesis of 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester involves a multi-step process that typically begins with the nitration of benzoic acid derivatives. The introduction of the hydroxyl group at the 3-position is achieved through hydroxylation reactions, followed by esterification to form the phenylmethyl ester. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications.

One of the most promising areas of research involving this compound is its application in drug design. Studies have shown that 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester exhibits potent anti-inflammatory activity, potentially due to its ability to inhibit cyclooxygenase enzymes. Additionally, its nitro group confers redox properties that make it a valuable component in designing antioxidants and radical scavengers.

In recent years, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester with greater accuracy. Molecular docking studies suggest that this compound may interact with key proteins involved in inflammatory pathways, providing a mechanistic basis for its therapeutic potential.

Another area of interest is the exploration of this compound's role in material science. Its aromatic structure and functional groups make it a candidate for use in organic electronics and advanced materials. Researchers are investigating its ability to form self-assembled monolayers and its potential as a building block for nanomaterials.

Despite its promising applications, further research is needed to fully understand the toxicity and bioavailability of 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester. Preclinical studies are currently underway to evaluate its safety profile and determine optimal dosing regimens for potential clinical trials.

In conclusion, 3-Hydroxy-4-nitro-benzoic Acid Phenylmethyl Ester (CAS No. 123015-42-9) stands as a versatile molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing studies continue to uncover new insights into its properties, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.